![molecular formula C18H15N7OS2 B2614850 4-Phenyl-1-(2-(2,3,6-triazino[5,4-B]indol-3-ylthio)acetyl)thiosemicarbazide CAS No. 1024559-37-2](/img/structure/B2614850.png)
4-Phenyl-1-(2-(2,3,6-triazino[5,4-B]indol-3-ylthio)acetyl)thiosemicarbazide
Description
4-Phenyl-1-(2-(2,3,6-triazino[5,4-B]indol-3-ylthio)acetyl)thiosemicarbazide is a synthetic compound that has been widely studied for its potential applications in scientific research. It is a thiosemicarbazide derivative that has shown promising results in various biochemical and physiological studies.
Scientific Research Applications
Drug Discovery
The 1,2,3-triazole scaffold, present in our compound, plays a crucial role in drug discovery. Its high chemical stability, aromatic character, and hydrogen bonding ability make it an attractive building block for designing novel drugs. Several medicinal compounds containing a 1,2,3-triazole core are already available in the market. For instance:
Click Chemistry
The click chemistry approach, particularly the Huisgen 1,3-dipolar cycloaddition, has been widely used for synthesizing 1,2,3-triazoles. Researchers have developed facile and straightforward methodologies to create these structures. The compound’s click chemistry compatibility opens up avenues for creating diverse derivatives with potential applications .
Supramolecular Chemistry
Supramolecular chemistry explores non-covalent interactions between molecules. The 1,2,3-triazole motif can participate in host-guest interactions, self-assembly, and molecular recognition. Our compound could find use in designing functional materials and sensors .
Chemical Biology
Researchers have investigated the biological activities of 1,2,3-triazoles. These compounds exhibit promising properties, including cytotoxicity against cancer cell lines. For example, a triazole derivative showed effective cytotoxic activity with nanomolar IC50 values .
Fluorescent Imaging
The unique properties of 1,2,3-triazoles make them suitable for fluorescent imaging. Researchers have functionalized these motifs with fluorophores to visualize cellular processes and biomolecules .
Materials Science
1,2,3-Triazoles have been incorporated into polymers, nanoparticles, and other materials. Their stability and versatility make them valuable components in material design and engineering .
properties
IUPAC Name |
1-phenyl-3-[[2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]amino]thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N7OS2/c26-14(22-24-17(27)19-11-6-2-1-3-7-11)10-28-18-21-16-15(23-25-18)12-8-4-5-9-13(12)20-16/h1-9H,10H2,(H,22,26)(H2,19,24,27)(H,20,21,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYHRZBGHFXDVLZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)NNC(=O)CSC2=NC3=C(C4=CC=CC=C4N3)N=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N7OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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